Cas no 1436503-23-9 (Methyl 5-(2-carboxyethyl)-2-chlorobenzoate)

• Product Name: Methyl 5-(2-carboxyethyl)-2-chlorobenzoate
• CAS No: 1436503-23-9
• MF: C₁₁H₁₁ClO₄
• MW: 242.655642747879
• CID: 4950421
• Update Time: 2025-06-10

Methyl 5-(2-carboxyethyl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2-carboxyethyl)-2-chlorobenzoate
• 3-(4-chloro-3-methoxycarbonylphenyl)propanoic acid

• Inchi： 1S/C11H11ClO4/c1-16-11(15)8-6-7(2-4-9(8)12)3-5-10(13)14/h2,4,6H,3,5H2,1H3,(H,13,14)
• InChI Key： OZSDQDSPQHLLJP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: 2.2
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Methyl 5-(2-carboxyethyl)-2-chlorobenzoate

Methyl 5-(2-carboxyethyl)-2-chlorobenzoate: A Comprehensive Overview

Methyl 5-(2-carboxyethyl)-2-chlorobenzoate (CAS No. 1436503-23-9) is a unique compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinct molecular structure, offers a range of potential applications in various scientific and industrial domains. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 5-(2-carboxyethyl)-2-chlorobenzoate, drawing on the latest research findings to provide a detailed and up-to-date analysis.

Chemical Structure and Properties

Methyl 5-(2-carboxyethyl)-2-chlorobenzoate is a derivative of benzoic acid with a molecular formula of C11H11ClO4. The compound features a benzene ring substituted with a chlorine atom at the 2-position and a carboxyethyl group at the 5-position, with the methyl ester group attached to the carboxylic acid. This unique structure imparts several key properties to the compound:

• Solubility: Methyl 5-(2-carboxyethyl)-2-chlorobenzoate exhibits moderate solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited due to the presence of hydrophobic groups.
• Stability: The compound is stable under standard laboratory conditions but may degrade upon exposure to strong acids or bases. It is also sensitive to high temperatures and prolonged exposure to light.
• Reactivity: The presence of functional groups such as the carboxylic acid and ester moieties makes Methyl 5-(2-carboxyethyl)-2-chlorobenzoate highly reactive. It can undergo various chemical reactions, including esterification, hydrolysis, and substitution reactions.

Synthesis Methods

The synthesis of Methyl 5-(2-carboxyethyl)-2-chlorobenzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the esterification of 5-(2-carboxyethyl)-2-chlorobenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction proceeds via a nucleophilic acyl substitution mechanism:

            5-(2-Carboxyethyl)-2-chlorobenzoic acid + CH3OH → Methyl 5-(2-carboxyethyl)-2-chlorobenzoate + H2O
        

Another approach involves the reaction of 5-bromo-2-chlorobenzoic acid with ethylene glycol followed by methylation. This method provides a higher yield but requires more complex reaction conditions:

            5-Bromo-2-chlorobenzoic acid + HOCH2CH2OH → 5-(2-hydroxyethoxy)-2-chlorobenzoic acid
            5-(2-Hydroxyethoxy)-2-chlorobenzoic acid + CH3I → Methyl 5-(2-carboxyethyl)-2-chlorobenzoate
        

Potential Applications

The unique chemical properties of Methyl 5-(2-carboxyethyl)-2-chlorobenzoate make it a valuable intermediate in various applications. Some of the key areas where this compound finds utility include:

• Pharmaceutical Research: The compound's reactivity and functional groups make it an attractive candidate for drug development. Recent studies have explored its potential as a precursor for synthesizing novel anti-inflammatory agents and antiviral compounds.
• Polymer Science: The presence of carboxylic acid and ester groups allows for easy incorporation into polymer chains, making it useful in the development of functional polymers with enhanced mechanical properties and biocompatibility.
• Analytical Chemistry: Due to its distinct spectral characteristics, Methyl 5-(2-carboxyethyl)-2-chlorobenzoate can serve as a reference standard in analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).
• Catalysis: strong>: The compound can act as a ligand in transition metal-catalyzed reactions, enhancing catalytic efficiency and selectivity in various organic transformations.

Current Research Trends strong>

The ongoing research onMethyl 5-(2-carboxyethyl)-2-chlorobenzoate strong > reflects its growing importance in multiple scientific disciplines. Recent studies have focused on optimizing its synthesis methods to improve yield and purity while reducing environmental impact. For instance, green chemistry approaches using biocatalysts have shown promise in achieving more sustainable production processes.

In pharmaceutical research, there is increasing interest in exploring the biological activity ofMethyl 5-(carboxy ethyl )-chloro benzoate strong>. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, suggesting its use in developing new treatments for inflammatory diseases. p> p>In materials science,< strong >M ethyl 5 -(car box y et hyl )-c hlo ro be n zoa te< /stron g > has been investigated for its role in enhancing the performance of polymer-based materials . Researchers have reported improved mechanical properties , thermal stability , and biocompatibility when this compound is incorporated into polymer matrices . These advancements open up new possibilities for applications in biomedical devices , coatings , and adhesives . p> p>In conclusion ,< strong >M ethyl 5 -(car box y et hyl )-c hlo ro be n zoa te< /stron g > (CAS No .1436503 - 09) is a versatile compound with a wide range of potential applications . Its unique chemical structure , coupled with ongoing research efforts , positions it as a valuable intermediate in various scientific and industrial fields . As new discoveries continue to emerge , the significance of this compound is likely to grow , driving further innovation and development . p> /article > /response >